N-(3-fluorophenyl)-3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide

• IUPAC Name: N-(3-fluorophenyl)-3-[4-(4-methoxyphenyl)piperazin-1-yl]sulfonylthiophene-2-carboxamide
• InChI: InChI=1S/C22H22FN3O4S2/c1-30-19-7-5-18(6-8-19)25-10-12-26(13-11-25)32(28,29)20-9-14-31-21(20)22(27)24-17-4-2-3-16(23)15-17/h2-9,14-15H,10-13H2,1H3,(H,24,27)
• InChI Key: WDFUDVOLGQBURH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)S(=O)(=O)C3=C(SC=C3)C(=O)NC4=CC(=CC=C4)F
• Molecular Formula: C22H22FN3O4S2
• Molecular Weight: 475.6 g/mol

Description

N-(3-fluorophenyl)-3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide is a useful research compound. Its molecular formula is C22H22FN3O4S2 and its molecular weight is 475.55. The purity is usually 95%.
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Scientific Research Applications

PET Tracer Development and Serotonin Receptor Imaging

• PET Tracers for Serotonin Receptors : Compounds related to N-(3-fluorophenyl)-3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide are used to develop PET tracers for imaging serotonin 5-HT(1A) receptors. Such tracers are crucial for studying the role of serotonin in various neuropsychiatric disorders. For instance, N-(4-[(18)F]-fluoropyridin-2-yl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}carboxamides show high affinity and selectivity towards 5-HT1A receptors, making them promising candidates for in vivo quantification of these receptors in neuropsychiatric disorders (García et al., 2014).

• In Vivo and In Vitro Studies : Research involving fluorine-18 labeled compounds, such as 18F-Mefway, has compared their effectiveness to other tracers like 18F-FCWAY in quantifying 5-HT1A receptors in humans. Although 18F-Mefway demonstrates lower uptake compared to 18F-FCWAY, its resistance to in vivo defluorination without the need for a defluorination inhibitor highlights its potential as a useful PET radioligand for imaging 5-HT1A receptors (Choi et al., 2015).

• Synthetic Approaches and Radiolabeling : The development of PET tracers involves sophisticated synthetic and radiolabeling techniques. Studies have explored aromatic nucleophilic substitution reactions with fluorine-18 to create high-purity radiotracers for imaging applications, such as dopamine uptake systems (Haka et al., 1989).

• Automated Synthesis for Clinical Studies : Automated synthesis processes have been optimized for producing serotonin 5-HT(1A) receptor ligands with high radiochemical yield and purity, supporting their use in clinical human studies. Such advancements in synthesis technology are critical for the broader application of PET imaging in medical research and diagnostics (Vuong et al., 2007).